Cas no 1705752-87-9 (2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide)
2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
- 2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide
- 2-(benzo[d]isoxazol-3-yl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide
- AKOS025095493
- 1705752-87-9
- F6448-1061
-
- Inchi: 1S/C18H20N4O3/c23-18(9-16-15-3-1-2-4-17(15)25-21-16)20-14-10-19-22(12-14)11-13-5-7-24-8-6-13/h1-4,10,12-13H,5-9,11H2,(H,20,23)
- InChI Key: RKJSMRMPYNBELE-UHFFFAOYSA-N
- SMILES: C(NC1=CN(CC2CCOCC2)N=C1)(=O)CC1C2=CC=CC=C2ON=1
Computed Properties
- Exact Mass: 340.15354051g/mol
- Monoisotopic Mass: 340.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.2Ų
2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-1061-2μmol |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-5μmol |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-10μmol |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-20μmol |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-1mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-2mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-3mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-4mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-5mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-1061-10mg |
2-(1,2-benzoxazol-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide |
1705752-87-9 | 90%+ | 10mg |
$79.0 | 2023-05-18 |
2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
Compound 1705752-87-9: 2-(1,2-Benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
The compound with CAS No. 1705752-87-9, known as 2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoxazole ring system with a pyrazole moiety, linked through an acetamide group. The presence of these heterocyclic rings imparts the molecule with intriguing electronic and steric properties, making it a promising candidate for various applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. The benzoxazole core is known for its ability to interact with biological targets such as kinases and proteases, while the pyrazole moiety enhances the molecule's stability and bioavailability. This combination makes the compound an attractive lead for further optimization in preclinical trials.
In addition to its therapeutic potential, 2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide has also been explored for its role in advanced materials science. Researchers have investigated its use in the development of organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to fluoresce under specific conditions makes it a valuable component in optoelectronic devices. Recent breakthroughs in this area have demonstrated improved efficiency and stability when this compound is incorporated into device architectures.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazole ring through cyclization reactions and the subsequent coupling with the pyrazole derivative via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
From a structural standpoint, the compound exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The oxan group attached to the pyrazole ring further enhances these characteristics, making it suitable for both biological and material applications. Computational studies have revealed that the molecule's electronic structure is highly tunable, allowing for modifications that can tailor its properties for specific uses.
As research on this compound continues to advance, its potential applications are expected to expand into new domains. For instance, ongoing studies are exploring its use in biosensors and nanotechnology, where its unique optical and electronic properties could play a pivotal role. Furthermore, collaborations between academic institutions and industry partners are fostering innovation in the development of scalable synthesis methods, ensuring that this compound remains accessible for both research and commercial purposes.
In conclusion, 2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yli]acetamide stands at the forefront of contemporary chemical research. Its versatile structure, combined with cutting-edge advancements in synthesis and application development, positions it as a key player in shaping future innovations across multiple disciplines.
1705752-87-9 (2-(1,2-benzoxazol-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)